Cas no 774238-83-4 (4-Pyridinecarboxamide, 2-fluoro-N-methoxy-N-methyl-)

• Product Name: 4-Pyridinecarboxamide, 2-fluoro-N-methoxy-N-methyl-
• CAS No: 774238-83-4
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• CID: 1784379
• PubChem ID: 44818651
• Update Time: 2025-10-30

4-Pyridinecarboxamide, 2-fluoro-N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide, 2-fluoro-N-methoxy-N-methyl-
• 2-fluoro-N-methoxy-N-methylisonicotinamide
• 2-Fluoro-N-methyl-N-(methyloxy)-4-pyridinecarboxamide
• XGSPKFDDCSLJQT-UHFFFAOYSA-N
• G83281
• 2-Fluoro-N-methoxy-N-methyl-4-pyridinecarboxamide
• SCHEMBL1886467
• 2-fluoro-N-methoxy-N-methylpyridine-4-carboxamide
• DB-134850
• 2-Fluoro-N-methoxy-N-methyl-isonicotinamide
• 774238-83-4
• AKOS010547131

• Inchi： 1S/C8H9FN2O2/c1-11(13-2)8(12)6-3-4-10-7(9)5-6/h3-5H,1-2H3
• InChI Key： XGSPKFDDCSLJQT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CN=1)C(N(C)OC)=O

Computed Properties

• Exact Mass: 184.06487
• Monoisotopic Mass: 184.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.43

Additional information on 4-Pyridinecarboxamide, 2-fluoro-N-methoxy-N-methyl-

4-Pyridinecarboxamide, 2-fluoro-N-methoxy-N-methyl- (CAS No. 774238-83-4): A Comprehensive Overview

4-Pyridinecarboxamide, 2-fluoro-N-methoxy-N-methyl-, identified by its CAS number 774238-83-4, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their versatile biological activities, making it a subject of extensive study in medicinal chemistry. The unique structural features of this compound, particularly the presence of a fluoro group and methoxy-methylamino substituents, contribute to its intriguing pharmacological properties.

The< strong>fluoro substitution at the 2-position of the pyridine ring is a key structural determinant that influences the electronic and steric properties of the molecule. Fluorine atoms are known to enhance metabolic stability and binding affinity, which are critical factors in drug design. In contrast, the< strong>N-methoxy-N-methylamido group introduces a polar moiety that can interact favorably with biological targets, thereby modulating receptor activity. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of< strong>4-Pyridinecarboxamide, 2-fluoro-N-methoxy-N-methyl--based scaffolds for their pharmacological efficacy. Studies have demonstrated that this compound exhibits promising activity against various biological targets, including enzymes and receptors implicated in inflammatory and neurological disorders. The< strong>fluoro group's ability to improve lipophilicity while maintaining metabolic stability makes it an attractive feature for drug candidates targeting central nervous system (CNS) disorders.

In particular, research has highlighted the potential of< strong>4-Pyridinecarboxamide, 2-fluoro-N-methoxy-N-methyl- as an intermediate in the synthesis of kinase inhibitors. Kinases play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The< strong>N-methoxy-N-methylamido group provides a hinge-binding motif that is essential for inhibiting kinase activity. Furthermore, the< strong>fluoro substitution enhances binding affinity by participating in hydrogen bonding interactions with key residues in the kinase active site.

The compound's potential therapeutic applications extend beyond oncology. Preclinical studies have indicated that derivatives of< strong>4-Pyridinecarboxamide, 2-fluoro-N-methoxy-N-methyl- exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. This makes it a promising candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to cross the blood-brain barrier suggests potential utility in developing treatments for neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis of< strong>4-Pyridinecarboxamide, 2-fluoro-N-methoxy-N-methyl--based compounds has been optimized to ensure high yield and purity. Modern synthetic methodologies leverage transition metal catalysis and flow chemistry to enhance efficiency and scalability. These techniques not only improve production feasibility but also minimize waste generation, aligning with green chemistry principles. The availability of robust synthetic routes allows for rapid exploration of structural analogs, enabling medicinal chemists to fine-tune pharmacological profiles based on empirical data.

Evaluation of< strong>4-Pyridinecarboxamide, 2-fluoro-N-methoxy-N-methyl--derived compounds in preclinical models has revealed favorable pharmacokinetic properties. The< strong>fluoro group contributes to improved oral bioavailability by enhancing lipophilicity without compromising metabolic stability. This balance is critical for achieving therapeutic efficacy while minimizing side effects. Furthermore, preliminary toxicology studies indicate that this class of compounds exhibits low toxicity profiles, suggesting their safety for further clinical development.

The integration of structure-activity relationship (SAR) studies has been instrumental in refining< strong>4-Pyridinecarboxamide, 2-fluoro-N-methoxy-N-methyl--based drug candidates. By systematically varying substituents around the pyridine core, researchers have identified key structural features that enhance potency and selectivity. These insights have guided the design of next-generation compounds with improved pharmacological profiles. The combination of computational modeling with experimental validation has accelerated the discovery process, enabling more efficient identification of lead candidates.

The future prospects for< strong>4-Pyridinecarboxamide, 2-fluoro-N-methoxy-N-methyl--based therapeutics are promising. Ongoing research aims to explore its potential in treating emerging infectious diseases by targeting virulence factors or host-pathogen interactions. Additionally, its adaptability as a scaffold for developing multivalent inhibitors suggests applications in treating complex diseases involving multiple targets. As our understanding of disease mechanisms evolves, so too will the applications of this versatile compound.